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Compound of Interest

Compound Name: MeSA 2-O-b-D-glucoside-d4

Cat. No.: B15556708

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the data and methodologies

typically presented in a Certificate of Analysis (CoA) for MeSA 2-O-β-D-glucoside-d4. MeSA 2-

O-β-D-glucoside-d4 is the deuterium-labeled form of MeSA 2-O-β-D-glucoside, a glycoside of

methyl salicylate. Deuterated compounds are valuable as internal standards in quantitative

analyses, such as mass spectrometry, and in pharmacokinetic studies.

Compound Identification and Specifications
This section summarizes the key identifiers and physical properties of MeSA 2-O-β-D-

glucoside-d4.
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Identifier Value

Product Name MeSA 2-O-β-D-glucoside-d4

Synonyms
MeSAG-d4, Methyl Salicylate 2-O-β-D-

glucoside-d4

Molecular Formula C₁₄H₁₄D₄O₈

Molecular Weight 318.31 g/mol

CAS Number Not available

Appearance White to off-white solid

Solubility Soluble in methanol and DMSO

Analytical Data
The following tables present a representative summary of the analytical data obtained for a

specific lot of MeSA 2-O-β-D-glucoside-d4.

Table 2.1: Purity and Composition
Test Specification Result Method

Chemical Purity

(HPLC)
≥ 98.0% 99.2% HPLC-UV

Isotopic Purity (Mass

Spec)

≥ 99% deuterated

forms (d₁-d₄)
Conforms LC-MS

Isotopic Enrichment

(d₄)
Report Value 98.5% Mass Spectrometry

Residual Solvents ≤ 0.5% 0.1% (Methanol) GC-HS

Water Content ≤ 1.0% 0.3% Karl Fischer Titration

Heavy Metals ≤ 20 ppm < 10 ppm ICP-MS

Table 2.2: Spectroscopic Data
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Test Result

¹H-NMR Consistent with structure

Mass Spectrum (m/z) Consistent with structure

Experimental Protocols
Detailed methodologies for the key experiments cited in the analytical data tables are provided

below.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity

Objective: To determine the chemical purity of MeSA 2-O-β-D-glucoside-d4 by separating it

from any non-deuterated or other impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Method:

Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Sample Preparation: The sample is accurately weighed and dissolved in methanol to a

final concentration of 1 mg/mL.

Analysis: The sample is injected into the HPLC system, and the peak area of the main

component is used to calculate the purity relative to all other detected peaks.

Liquid Chromatography-Mass Spectrometry (LC-MS) for
Isotopic Purity and Enrichment
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Objective: To confirm the isotopic distribution and determine the isotopic enrichment of the d₄

species.

Instrumentation: A high-resolution mass spectrometer coupled with a liquid chromatography

system.

Method:

Chromatography: Utilizes a similar separation method as the HPLC purity analysis to

isolate the compound of interest before it enters the mass spectrometer.

Ionization: Electrospray ionization (ESI) in negative mode.

Mass Analysis: The full scan mass spectrum is acquired to observe the distribution of

isotopologues (d₀ to d₄).

Isotopic Purity Calculation: The isotopic purity is determined by the relative abundance of

the H/D isotopolog ions.[1]

Isotopic Enrichment Calculation: The percentage of the d₄ isotopologue is calculated from

the integrated peak areas of all observed isotopologues.

Quantitative NMR (qNMR) for Structural Confirmation
Objective: To confirm the chemical structure of the compound.

Instrumentation: A high-field Nuclear Magnetic Resonance (NMR) spectrometer (e.g., 400

MHz or higher).

Method:

Sample Preparation: The sample is accurately weighed and dissolved in a deuterated

solvent (e.g., Methanol-d₄).

Data Acquisition: A standard ¹H-NMR spectrum is acquired.

Analysis: The chemical shifts, splitting patterns, and integration of the observed signals

are compared to the expected structure of MeSA 2-O-β-D-glucoside-d4.
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Signaling Pathways and Biological Relevance
MeSA 2-O-β-D-glucoside-d4, as a derivative of methyl salicylate (MeSA), is relevant to studies

involving two key biological pathways: Systemic Acquired Resistance (SAR) in plants and

Cyclooxygenase (COX) inhibition.

Systemic Acquired Resistance (SAR) in Plants
MeSA is a critical mobile signal for SAR, a plant-wide defense response to pathogen attack.[2]

The conversion of MeSA to the active defense hormone salicylic acid (SA) is a key step in this

pathway.

Infected Leaf Salicylic Acid (SA) SA Methyltransferase
(SAMT)

Converts Methyl Salicylate (MeSA) Phloem Transport Systemic Leaf MeSA SA-Binding Protein 2
(SABP2)

Converted by Salicylic Acid (SA) Defense Gene ExpressionInduces Systemic Acquired
Resistance (SAR)

Click to download full resolution via product page

Figure 1: MeSA Signaling in Plant Systemic Acquired Resistance (SAR).

Cyclooxygenase (COX) Inhibition
Methyl salicylate and its metabolites, such as salicylic acid, are known inhibitors of

cyclooxygenase (COX) enzymes.[3] COX enzymes are responsible for the synthesis of

prostaglandins, which are key mediators of inflammation and pain.
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Figure 2: Mechanism of COX Inhibition by Methyl Salicylate.

Experimental Workflow Overview
The following diagram illustrates the general workflow for the quality control analysis of MeSA

2-O-β-D-glucoside-d4.
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Figure 3: Quality Control Workflow for MeSA 2-O-β-D-glucoside-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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